Cas no 2742623-68-1 ((2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride)

• Product Name: (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride
• CAS No: 2742623-68-1
• MF: C₅H₉BrFNO₂S
• MW: 246.097862958908
• MDL: MFCD33507164
• CID: 5653637
• PubChem ID: 165739948
• Update Time: 2025-05-22

(2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2742623-68-1
• EN300-28247576
• (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride

• MDL： MFCD33507164
• Inchi： 1S/C5H9BrFNO2S/c6-4-5-2-1-3-8(5)11(7,9)10/h5H,1-4H2/t5-/m0/s1
• InChI Key： YXLAMOTXBBHXBT-YFKPBYRVSA-N
• SMILES： BrC[C@@H]1CCCN1S(=O)(=O)F

Computed Properties

• Exact Mass: 244.95214g/mol
• Monoisotopic Mass: 244.95214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8Ų

Additional information on (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride

Comprehensive Overview of (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride (CAS No. 2742623-68-1)

(2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride (CAS No. 2742623-68-1) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern medicinal chemistry and bioconjugation research. This compound belongs to the class of pyrrolidine-based sulfonyl fluorides, which are increasingly utilized as covalent inhibitors and protease probes due to their unique reactivity. The bromomethyl group at the 2-position of the pyrrolidine ring enhances its versatility, making it a valuable intermediate for structure-activity relationship (SAR) studies and drug discovery applications.

One of the most compelling aspects of (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride is its role in covalent drug design, a rapidly growing field in pharmaceutical research. Covalent inhibitors, which form irreversible bonds with target proteins, have gained traction due to their prolonged therapeutic effects and high selectivity. The sulfonyl fluoride moiety in this compound reacts selectively with serine, threonine, and tyrosine residues, making it an excellent candidate for enzyme inhibition studies. Researchers are particularly interested in its potential applications for targeting cancer-related proteases and inflammatory pathways.

In addition to its pharmaceutical relevance, (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride is also a subject of interest in chemical biology. Its ability to act as a bioconjugation reagent allows scientists to modify biomolecules, such as proteins and peptides, for diagnostic and therapeutic purposes. This aligns with the rising demand for precision medicine and targeted therapies, where customized molecular tools are essential. The compound’s chiral center further enhances its utility in stereoselective synthesis, a critical factor in developing enantiomerically pure drugs.

The synthesis and characterization of (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride involve advanced organic chemistry techniques, including nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and confirm the compound’s structural integrity, which is vital for reproducible research outcomes. Given the increasing focus on green chemistry, efforts are also underway to optimize its synthesis using sustainable methodologies, minimizing waste and energy consumption.

From a commercial perspective, the demand for (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride is expected to grow, driven by its applications in drug development and biotechnology. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to cater to academic and industrial researchers. Its compatibility with high-throughput screening (HTS) platforms further boosts its appeal in large-scale pharmaceutical screening campaigns.

In summary, (2S)-2-(bromomethyl)pyrrolidine-1-sulfonyl fluoride (CAS No. 2742623-68-1) represents a cutting-edge tool in medicinal chemistry and chemical biology. Its unique structural features, combined with its reactivity, make it indispensable for covalent inhibitor design, bioconjugation, and stereoselective synthesis. As research continues to uncover new applications, this compound is poised to play a pivotal role in advancing therapeutic innovations and scientific discoveries.